2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide
Overview
Description
2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide, also known as HPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. HPTA is a thieno[2,3-d]pyrimidine derivative that has been synthesized using various methods.
Mechanism of Action
2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide exerts its anticancer effects by inducing apoptosis in cancer cells. It does this by activating the caspase cascade, a series of proteases that are involved in the process of apoptosis. 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide also inhibits the activity of topoisomerase II, which leads to the accumulation of DNA damage and subsequent cell death.
Biochemical and Physiological Effects:
2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide has been found to have both biochemical and physiological effects. Biochemically, 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide inhibits the activity of topoisomerase II, which leads to the accumulation of DNA damage and subsequent cell death. Physiologically, 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide induces apoptosis in cancer cells, which leads to the death of these cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide in lab experiments is that it has been found to be effective in inhibiting the growth of cancer cells. Another advantage is that it has been found to be relatively non-toxic to normal cells. However, one of the limitations of using 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide in lab experiments is that it has low solubility in water, which makes it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide. One direction is to investigate the potential of 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide as a treatment for other types of cancer. Another direction is to investigate the use of 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide in combination with other anticancer agents to enhance its efficacy. Additionally, future research could focus on improving the solubility of 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide to make it more suitable for in vivo administration. Finally, research could also focus on the development of 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide analogs with improved efficacy and pharmacokinetic properties.
Conclusion:
In conclusion, 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide is a thieno[2,3-d]pyrimidine derivative that has potential applications in the field of medicine, particularly in the treatment of cancer. 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting the activity of topoisomerase II. While 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide has several advantages in lab experiments, such as its effectiveness in inhibiting the growth of cancer cells, it also has limitations, such as its low solubility in water. Future research on 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide could focus on investigating its potential as a treatment for other types of cancer, improving its solubility, and developing analogs with improved efficacy and pharmacokinetic properties.
Scientific Research Applications
2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide has been found to have potential applications in the field of medicine, particularly in the treatment of cancer. Studies have shown that 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide has also been found to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication.
properties
IUPAC Name |
2-[(4-oxo-5-phenyl-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2S2/c15-10(18)7-21-14-16-12(19)11-9(6-20-13(11)17-14)8-4-2-1-3-5-8/h1-6H,7H2,(H2,15,18)(H,16,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIYKMEDWZVJSAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC3=C2C(=O)NC(=N3)SCC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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